Cas no 887266-95-7 (3-Fluoro-2-formylbenzonitrile)

• Product Name: 3-Fluoro-2-formylbenzonitrile
• CAS No: 887266-95-7
• MF: C₈H₄FNO
• MW: 149.121865272522
• MDL: MFCD07368775
• CID: 720196
• PubChem ID: 2783394
• Update Time: 2025-05-27

3-Fluoro-2-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-formylbenzonitrile
• 2-CYANO-6-FLUOROBENZALDEHYDE
• Benzonitrile,3-fluoro-2-formyl-
• 2-Fluoro-6-cyanobenzaldehyde
• 3-fluoro-2-formylbenzenecarbonitrile
• Benzonitrile,3-fluoro-2-formyl
• 3-Fluoro-2-formylbenzonitrile (ACI)
• 887266-95-7
• SCHEMBL7530450
• F84214
• AKOS016007657
• J-509200
• DB-015949
• DTXSID20382633
• MFCD07368775

• MDL： MFCD07368775
• Inchi： 1S/C8H4FNO/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3,5H
• InChI Key： HNOBFDBEJGASHB-UHFFFAOYSA-N
• SMILES： N#CC1C(C=O)=C(F)C=CC=1

Computed Properties

• Exact Mass: 149.02800
• Monoisotopic Mass: 149.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• Density: 1.25
• Boiling Point: 278.9°C at 760 mmHg
• Flash Point: 122.5°C
• Refractive Index: 1.527
• PSA: 40.86000
• LogP: 1.50988

3-Fluoro-2-formylbenzonitrile Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives